Cas no 1181572-89-3 (2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid)

• Product Name: 2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
• CAS No: 1181572-89-3
• MF: C₁₂H₁₁FN₂O₂S
• MW: 266.291344881058
• CID: 2141022
• Update Time: 2023-08-04

2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
• 2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid

• Inchi： 1S/C12H11FN2O2S/c1-15(2)12-14-9(11(16)17)10(18-12)7-5-3-4-6-8(7)13/h3-6H,1-2H3,(H,16,17)
• InChI Key： OTHSOAGVXGONNR-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(=O)O)=C1C1C=CC=CC=1F)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Topological Polar Surface Area: 81.7